![molecular formula C17H24BrNO3 B1420928 Tert-butyl 4-[(2-bromobenzyl)oxy]piperidine-1-carboxylate CAS No. 1121627-19-7](/img/structure/B1420928.png)
Tert-butyl 4-[(2-bromobenzyl)oxy]piperidine-1-carboxylate
Overview
Description
Tert-butyl 4-[(2-bromobenzyl)oxy]piperidine-1-carboxylate is a chemical compound with the molecular formula C17H24BrNO3 . It is used in various applications and research .
Synthesis Analysis
The synthesis of similar compounds has been reported in the literature . For instance, tert-butyl 4- (2-ethoxy-2-oxoethyl)-piperazine-1-carboxylate and tert-butyl 4- (2-hydrazino-2-oxoethyl)piperazine-1-carboxylate were synthesized and characterized by FT-IR, 1 H & 13 C NMR and LCMS spectroscopic studies .Molecular Structure Analysis
The molecular structure of similar compounds has been studied using X-ray diffraction analysis . For example, the molecule of tert-butyl 4- (2-ethoxy-2-oxoethyl)-piperazine-1-carboxylate is linear in shape with the ethyl acetate moiety adopting a fully extended conformation .Physical And Chemical Properties Analysis
The compound has a molecular weight of 370.29 g/mol . It has a boiling point of 429.4°C at 760 mmHg and a melting point of 50.5-52.5°C . The compound is a solid at room temperature .Scientific Research Applications
Synthesis of Anticancer Drugs
Tert-butyl 4-formyl-3, 6-dihydropyridine-1(2H)-carboxylate, a structurally similar compound, is recognized as an important intermediate for small molecule anticancer drugs. A high-yield synthetic method for this compound involves steps like nucleophilic substitution, oxidation, halogenation, and elimination reactions. The significance of the PI3K/AKT/mTOR pathway in cancer therapy highlights the potential of such intermediates in developing drugs to overcome resistance problems in cancer treatments (Zhang et al., 2018).
Intermediate in Biologically Active Compounds
Another similar compound, Tert-butyl-4-(4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazol-1-yl)piperidine-1-carboxylate, serves as an important intermediate in synthesizing biologically active compounds like crizotinib. The synthesis involves tert-butyl-4-hydroxypiperdine-1-carboxylate as the starting material and confirms the structure through MS and 1H NMR spectrum analysis (Kong et al., 2016).
X-ray Crystallography Studies
Tert-butyl (6S)-4-hydroxy-6-isobutyl-2-oxo-1,2,5,6-tetrahydropyridine-1-carboxylate and its related compounds have been studied via X-ray crystallography, revealing structural details such as the axial orientation of side chains and molecular packing influenced by hydrogen bonds. These insights are crucial for understanding the compound's chemical behavior and potential applications in designing new molecules (Didierjean et al., 2004).
Development of Antagonists and Agonists
Compounds like tert-butyl 4-((2-methoxy-4-(methoxycarbonyl) phenoxy) methyl) piperidine-1-carboxylate are key intermediates in synthesizing Vandetanib, a tyrosine kinase inhibitor used in cancer therapy. The synthesis route and structure determination through MS and 1HNMR highlight the compound's role in medicinal chemistry (Wang et al., 2015).
Structural Characterization and Biological Evaluation
The synthesis and characterization of tert-butyl 4-(5-(3-fluorophenyl)-1,2,4-oxadiazol-3-yl)piperazine-1-carboxylate, including its crystal structure and biological activities like antibacterial and anthelmintic effects, demonstrate the diverse applications of tert-butyl piperidine-1-carboxylate derivatives in biological research and drug development (Sanjeevarayappa et al., 2015).
properties
IUPAC Name |
tert-butyl 4-[(2-bromophenyl)methoxy]piperidine-1-carboxylate | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H24BrNO3/c1-17(2,3)22-16(20)19-10-8-14(9-11-19)21-12-13-6-4-5-7-15(13)18/h4-7,14H,8-12H2,1-3H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BTODOCWWAILSGM-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)OC(=O)N1CCC(CC1)OCC2=CC=CC=C2Br | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H24BrNO3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
370.3 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.